Cas no 2229241-92-1 (4-1-(1-ethyl-1H-imidazol-2-yl)ethylpiperidine)

• Product Name: 4-1-(1-ethyl-1H-imidazol-2-yl)ethylpiperidine
• CAS No: 2229241-92-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6390554
• PubChem ID: 165867147
• Update Time: 2025-11-01

4-1-(1-ethyl-1H-imidazol-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-ethyl-1H-imidazol-2-yl)ethylpiperidine
• EN300-1777158
• 4-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]piperidine
• 2229241-92-1

• Inchi： 1S/C12H21N3/c1-3-15-9-8-14-12(15)10(2)11-4-6-13-7-5-11/h8-11,13H,3-7H2,1-2H3
• InChI Key： NNIJLNPOOGOMKD-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-1-(1-ethyl-1H-imidazol-2-yl)ethylpiperidine

4-(1-(1-Ethyl-1H-Imidazol-2-yl)ethyl)piperidine: A Comprehensive Overview

The compound 4-(1-(1-ethyl-1H-imidazol-2-yl)ethyl)piperidine (CAS No. 2229241-92-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The imidazole ring is a key structural feature of this compound, contributing to its reactivity and versatility.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring in this compound adds further complexity to its structure, enabling interactions with a wide range of biological targets. Researchers have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, ensuring its structural integrity and purity.

One of the most promising applications of 4-(1-(1-ethyl-1H-imidazol-2-yl)ethyl)piperidine is in the field of catalysis. The compound has been shown to act as an efficient catalyst in various organic reactions, including aldol reactions and Michael additions. Its ability to facilitate these reactions under mild conditions makes it a valuable tool in green chemistry. Recent research has focused on optimizing the catalytic performance of this compound by modifying its substituents and exploring its mechanistic pathways.

In addition to its catalytic applications, this compound has also been investigated for its potential in materials science. The imidazole moiety is known for its ability to form coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, sensing, and catalysis. By incorporating 4-(1-(1-ethyl-1H-imidazol-2-yl)ethyl)piperidine into these frameworks, researchers have demonstrated enhanced stability and functionality compared to traditional imidazole-based materials.

The synthesis of 4-(1-(1-ethyl-1H-imidazol-2-yl)ethyl)piperidine involves a multi-step process that typically begins with the preparation of the imidazole ring followed by alkylation or coupling reactions. Recent advancements in synthetic methodology have enabled the production of this compound with high yields and excellent purity. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

From a pharmacological perspective, this compound has shown potential as a lead molecule for drug development. Its ability to modulate key biological targets such as kinases and proteases makes it an attractive candidate for therapeutic interventions. Preclinical studies have demonstrated that 4-(1-(1-ethyl-1H-imidazol-2-yl)ethyl)piperidine exhibits potent activity against various disease models, including cancer and inflammatory disorders.

In conclusion, 4-(1-(1-ethyl-1H-imidazol-2-yli